Cas no 1805149-79-4 (3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805149-79-4
• MF: C₁₀H₅ClF₆N₂O
• MW: 318.602922201157
• CID: 4812620
• Update Time: 2025-07-17

3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C10H5ClF6N2O/c11-3-6-7(20-10(15,16)17)5(1-2-18)4-19-8(6)9(12,13)14/h4H,1,3H2
• InChI Key： OMXOVNJEKIRLCB-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=NC=C(CC#N)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile

Introduction to 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805149-79-4)

3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, identified by its CAS number 1805149-79-4, belongs to a class of pyridine derivatives that are widely studied for their pharmacological properties. The presence of multiple functional groups, including a chloromethyl moiety, a trifluoromethoxy group, and a trifluoromethyl substituent, makes this molecule a versatile intermediate in synthetic chemistry.

The chloromethyl group in the molecular structure of 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This reactivity has been exploited in various research endeavors, particularly in the development of novel bioactive molecules. The trifluoromethoxy and trifluoromethyl groups contribute to the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. These features make the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in pyridine derivatives due to their role as key scaffolds in drug discovery. The structural motif of 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile aligns well with this trend, as it combines elements that are known to enhance binding affinity and selectivity. For instance, the trifluoromethyl group is often incorporated into drugs to improve their pharmacokinetic properties, while the chloromethyl group provides a handle for further chemical modifications.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors. Recent studies have demonstrated that pyridine-based compounds can act as effective inhibitors of various enzymes and receptors involved in disease pathways. The specific arrangement of functional groups in 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile suggests that it may be particularly useful in targeting enzymes with high specificity. This has led to investigations into its role as a precursor for developing treatments against conditions such as cancer, inflammation, and neurological disorders.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual functionality—that is, they can interact with multiple biological targets simultaneously. The structural features of 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile, including its ability to undergo further derivatization, make it an ideal candidate for such applications. Researchers have hypothesized that by modifying the chlorine-substituted carbon or introducing additional functional groups, new analogs with enhanced therapeutic profiles could be generated.

Furthermore, the agrochemical sector has also recognized the potential of this compound as a building block for novel pesticides and herbicides. The unique combination of electron-withdrawing and electron-donating groups in its structure allows it to interact with biological systems in ways that conventional agrochemicals may not. This has spurred interest in exploring its efficacy against resistant pests and its environmental compatibility.

From a synthetic chemistry perspective, 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile presents an intriguing challenge due to its complex architecture. The synthesis of this compound requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to access increasingly complex molecules like this one more efficiently than ever before.

The use of computational tools has also played a significant role in understanding the properties and potential applications of 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile. Molecular modeling studies have provided insights into how this compound might interact with biological targets at the atomic level. These studies have guided experimental efforts by predicting which modifications might improve binding affinity or selectivity.

In conclusion, 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805149-79-4) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an excellent candidate for further development as a pharmaceutical intermediate or agrochemical precursor. As research continues to uncover new applications for pyridine derivatives, compounds like this one will undoubtedly play an important role in advancing our understanding and treatment of various diseases.